Tert-butyl 4,4-dimethoxy-3-oxopiperidine-1-carboxylate
Overview
Description
Tert-butyl 4,4-dimethoxy-3-oxopiperidine-1-carboxylate is a chemical compound with the empirical formula C12H21NO5 . It is a solid substance and is used as a heterocyclic building block .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringCOC1(CCN(CC1=O)C(=O)OC(C)(C)C)OC
. The InChI key for this compound is MAXHOIBAEYDIQE-UHFFFAOYSA-N
.
Scientific Research Applications
Synthesis of Piperidine Derivatives
Tert-butyl 4,4-dimethoxy-3-oxopiperidine-1-carboxylate has been used as a key intermediate in the synthesis of various piperidine derivatives. For example, a study by Moskalenko and Boev (2014) demonstrated the use of tert-butyl 4-oxopiperidine-1-carboxylate dimethylhydrazone, a closely related compound, in the synthesis of tert-butyl 3-alkenyl-4-oxopiperidine-1-carboxylates. These compounds are promising synthons for preparing diverse piperidine derivatives, highlighting the importance of such intermediates in organic synthesis (Moskalenko & Boev, 2014).
Stereoselective Synthesis
The compound has also been employed in stereoselective synthesis processes. In another study by Moskalenko and Boev (2014), tert-butyl 4-oxopiperidine-1-carboxylate dimethylhydrazone was used to create tert-butyl 3-{[tert-butyl(dimethyl)silyl]alkyl}-4-oxopiperidine-1-carboxylates, which further underwent cyclization into N-Boc piperidine derivatives fused with oxygen heterocycles. This process achieved high stereoselectivity, demonstrating the compound's role in creating stereochemically complex structures (Moskalenko & Boev, 2014).
Preparation of Chiral Auxiliaries
The compound is also significant in the preparation of chiral auxiliaries, which are crucial in asymmetric synthesis. For instance, Studer, Hintermann, and Seebach (1995) described the synthesis of tert-butyl 2-(tert-butyl)-5,5-dimethyl-4-oxoimidazolidine-1-carboxylate from L-alanine, an auxiliary used in dipeptide synthesis. This study illustrates the versatility of such intermediates in generating complex, chiral molecular architectures (Studer, Hintermann, & Seebach, 1995).
Applications in Medicinal Chemistry
In medicinal chemistry, this compound and its derivatives find applications in the synthesis of bioactive compounds. For example, Sriram et al. (2007) synthesized various 1,8-naphthyridine-3-carboxylic acids starting from tert-butyl 4-oxopiperidine-1-carboxylate, which demonstrated significant antimycobacterial activity. This underscores the compound's utility in developing potential therapeutic agents (Sriram et al., 2007).
Safety and Hazards
Properties
IUPAC Name |
tert-butyl 4,4-dimethoxy-3-oxopiperidine-1-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21NO5/c1-11(2,3)18-10(15)13-7-6-12(16-4,17-5)9(14)8-13/h6-8H2,1-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAXHOIBAEYDIQE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(C(=O)C1)(OC)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1007595-82-5 | |
Record name | tert-butyl 4,4-dimethoxy-3-oxopiperidine-1-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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